10-O-Vanilloylaucubin
10-O-Vanilloylaucubin
Brand Name:
Vulcanchem
CAS No.:
193969-08-3
VCID:
VC0049866
InChI:
InChI=1S/C23H28O12/c1-31-15-7-10(2-3-13(15)25)21(30)33-9-11-6-14(26)12-4-5-32-22(17(11)12)35-23-20(29)19(28)18(27)16(8-24)34-23/h2-7,12,14,16-20,22-29H,8-9H2,1H3/t12-,14+,16+,17+,18+,19-,20+,22-,23-/m0/s1
SMILES:
COC1=C(C=CC(=C1)C(=O)OCC2=CC(C3C2C(OC=C3)OC4C(C(C(C(O4)CO)O)O)O)O)O
Molecular Formula:
C23H28O12
Molecular Weight:
496.5 g/mol
10-O-Vanilloylaucubin
CAS No.: 193969-08-3
Reference Standards
VCID: VC0049866
Molecular Formula: C23H28O12
Molecular Weight: 496.5 g/mol
| CAS No. | 193969-08-3 |
|---|---|
| Product Name | 10-O-Vanilloylaucubin |
| Molecular Formula | C23H28O12 |
| Molecular Weight | 496.5 g/mol |
| IUPAC Name | [(1S,4aR,5S,7aS)-5-hydroxy-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-7-yl]methyl 4-hydroxy-3-methoxybenzoate |
| Standard InChI | InChI=1S/C23H28O12/c1-31-15-7-10(2-3-13(15)25)21(30)33-9-11-6-14(26)12-4-5-32-22(17(11)12)35-23-20(29)19(28)18(27)16(8-24)34-23/h2-7,12,14,16-20,22-29H,8-9H2,1H3/t12-,14+,16+,17+,18+,19-,20+,22-,23-/m0/s1 |
| Standard InChIKey | VTYVNBXSLBXSGD-IFWLTBFJSA-N |
| Isomeric SMILES | COC1=C(C=CC(=C1)C(=O)OCC2=C[C@H]([C@H]3[C@@H]2[C@@H](OC=C3)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O)O |
| SMILES | COC1=C(C=CC(=C1)C(=O)OCC2=CC(C3C2C(OC=C3)OC4C(C(C(C(O4)CO)O)O)O)O)O |
| Canonical SMILES | COC1=C(C=CC(=C1)C(=O)OCC2=CC(C3C2C(OC=C3)OC4C(C(C(C(O4)CO)O)O)O)O)O |
| Appearance | Powder |
| PubChem Compound | 10529276 |
| Last Modified | Nov 11 2021 |
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